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Compound of Interest

Compound Name: Ethyl-d5 2-Methylbutyrate

CAS No.: 1082581-95-0

Cat. No.: B592414

Get Quote

Ethyl-d5 2-Methylbutyrate (CAS: 1082581-95-0) is a stable isotope-labeled (SIL) form of the

naturally occurring ester, Ethyl 2-Methylbutyrate.[1] While its non-deuterated counterpart is a

well-known flavoring and fragrance compound found in fruits like apples and strawberries[1][2]

[3], the scientific utility of Ethyl-d5 2-Methylbutyrate lies in its application as a high-fidelity

internal standard for quantitative analysis. The replacement of five hydrogen atoms with their

heavier, stable isotope, deuterium, on the ethyl moiety renders the molecule chemically

identical to the analyte but mass-shiftable, making it distinguishable by mass spectrometry.[4]

This guide provides a comprehensive technical overview of Ethyl-d5 2-Methylbutyrate,

detailing its chemical structure, the rationale for its use in analytical chemistry, its synthesis and

characterization, and a practical protocol for its application. It is intended for researchers,

analytical scientists, and drug development professionals who require high accuracy and

precision in quantitative mass spectrometry-based assays.

Part 1: Core Chemical Structure and
Physicochemical Properties
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Ethyl-d5 2-Methylbutyrate is structurally analogous to Ethyl 2-Methylbutyrate, with the

defining feature being the isotopic labeling of the ethyl group.

Molecular Formula: C₇H₉D₅O₂[1][5]

Molecular Weight: 135.22 g/mol [1][5]

Synonyms: Ethyl-d5 2-methylbutanoate, 2-Methylbutanoic acid ethyl-1,1,2,2,2-d5 ester[1][5]

The deuterium labeling imparts a slight increase in molecular weight compared to the native

compound (C₇H₁₄O₂, MW ≈ 130.18 g/mol ) but results in nearly identical physicochemical

properties, which is the critical feature for its function as an internal standard.[2][4]
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Sample Preparation

Processing & Separation

Analysis & Quantification

Sample Collection
(e.g., Fruit Juice)

Spike with Known Amount
of Ethyl-d5 2-Methylbutyrate

Extraction
(e.g., LLE/SPE)

Analyte & IS
Experience Same Loss

GC/LC Separation
(Co-elution)

Mass Spectrometry
Detection

Ionization Variation
Affects Both Equally

Quantification Based on
Signal Ratio (Analyte/IS)
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1.0 mL Sample or Standard

Spike with 50 µL
Internal Standard (IS)

Add 2.0 mL DCM

Vortex 2 min

Centrifuge 5 min

Collect Organic Layer

Dry over Na₂SO₄

Inject 1 µL into GC-MS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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